Cas no 2228536-07-8 (3-(3-bromopropyl)-N-ethylbenzamide)

• Product Name: 3-(3-bromopropyl)-N-ethylbenzamide
• CAS No: 2228536-07-8
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6344504
• PubChem ID: 165789145
• Update Time: 2025-10-25

3-(3-bromopropyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-N-ethylbenzamide
• EN300-1936006
• 2228536-07-8

• Inchi： 1S/C12H16BrNO/c1-2-14-12(15)11-7-3-5-10(9-11)6-4-8-13/h3,5,7,9H,2,4,6,8H2,1H3,(H,14,15)
• InChI Key： WLGFFKXXGRQJCS-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C(NCC)=O)C=1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(3-bromopropyl)-N-ethylbenzamide

3-(3-bromopropyl)-N-ethylbenzamide: A Comprehensive Overview of CAS No. 2228536-07-8

3-(3-Bromopropyl)-N-ethylbenzamide, with the CAS number 2228536-07-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a brominated propyl chain and an ethylbenzamide moiety. The combination of these functional groups imparts specific properties that make it a valuable candidate for further research and development.

The molecular formula of 3-(3-bromopropyl)-N-ethylbenzamide is C₁₁H₁₄BrNO₂, and its molecular weight is approximately 256.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as bromopropyl chloride and ethylamine. The synthesis process involves several steps, including nucleophilic substitution, amide formation, and purification techniques to ensure high purity and yield.

In the context of pharmaceutical research, 3-(3-bromopropyl)-N-ethylbenzamide has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, particularly its interactions with various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective binding to G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions.

The brominated propyl chain in 3-(3-bromopropyl)-N-ethylbenzamide plays a crucial role in modulating its biological activity. Bromine atoms are known to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. This property is particularly advantageous for compounds intended for oral or parenteral administration. Additionally, the presence of bromine can influence the conformational flexibility of the molecule, potentially affecting its binding affinity to target proteins.

The ethylbenzamide moiety in 3-(3-bromopropyl)-N-ethylbenzamide contributes to its overall stability and solubility characteristics. Amide functionalities are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological macromolecules. This feature is essential for optimizing the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

Beyond its pharmaceutical applications, 3-(3-bromopropyl)-N-ethylbenzamide has also been investigated for its potential use in materials science. Researchers have explored its properties as a functional monomer for polymer synthesis. The unique combination of bromine and amide functionalities can impart specific mechanical and thermal properties to polymers, making them suitable for various applications such as coatings, adhesives, and biomedical devices.

In terms of safety and handling, it is important to note that while 3-(3-bromopropyl)-N-ethylbenzamide is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for 3-(3-bromopropyl)-N-ethylbenzamide are promising. Ongoing research aims to further elucidate its biological mechanisms of action and optimize its chemical structure for improved therapeutic efficacy. Additionally, efforts are being made to develop scalable synthesis methods that can meet the demands of industrial production while maintaining high product quality.

In conclusion, 3-(3-bromopropyl)-N-ethylbenzamide, CAS No. 2228536-07-8, is a versatile compound with potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various industrial challenges.